3-Methoxy-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclobutane-1-carboxylic acid

• IUPAC Name: 3-methoxy-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclobutane-1-carboxylic acid
• InChI: InChI=1S/C12H21NO5/c1-11(2,3)18-10(16)13-7-12(17-4)5-8(6-12)9(14)15/h8H,5-7H2,1-4H3,(H,13,16)(H,14,15)
• InChI Key: NRGQRHBWNMWASI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1(CC(C1)C(=O)O)OC
• Molecular Formula: C12H21NO5
• Molecular Weight: 259.30 g/mol
• CAS No.: 2247088-03-3

Description

3-Methoxy-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclobutane-1-carboxylic acid is a useful research compound. Its molecular formula is C12H21NO5 and its molecular weight is 259.302. The purity is usually 95%.
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Scientific Research Applications

Stereodivergent Syntheses and Structural Analyses

• The development of stereodivergent syntheses techniques for β-dipeptides featuring cyclobutane residues illustrates the compound's role in advancing the synthesis of complex molecular structures. This research demonstrates the potential of cyclobutane derivatives in creating novel peptide analogs with significant implications for medicinal chemistry and drug design (Izquierdo et al., 2002).

Natural Product Synthesis and Analysis

• Investigations into the natural products of Peperomia tetraphylla led to the identification of novel cyclobutane-type norlignans, showcasing the compound's relevance in natural product chemistry and its potential as a scaffold for developing new therapeutic agents (Li et al., 2007).

Cyclobutane Ring Dynamics

• The study of cyclobutane ring dynamics and its planarity in crystal structures provides insights into the stereochemical properties of these compounds. Such research aids in understanding the molecular interactions and stability of cyclobutane-containing molecules, which is crucial for the design of pharmaceuticals and materials (Shabir et al., 2020).

Synthetic Methodologies

• Advances in synthetic methodologies involving cyclobutane derivatives are highlighted by the development of efficient routes to synthesize cyclobutanones and related structures. These methodologies demonstrate the versatility of cyclobutane derivatives in organic synthesis, providing new pathways for the construction of complex molecules with potential applications in various fields (Bin & Zheng-lin, 2010).

Molecular Design and Drug Development

• The compound's utility in molecular design and drug development is further exemplified by the synthesis of functionalized methylenecyclobutene, cyclobutane, and cyclopropane derivatives. These findings suggest the potential of cyclobutane derivatives in the development of new drugs and therapeutic agents (Yao & Shi, 2007).